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Compound Name: Reactive red 45

CAS No.: 70210-46-7

Cat. No.: B1210583

Get Quote
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Introduction

Reactive Red 45 is a reactive azo dye that possesses the potential for visualizing

polysaccharides in plant cells.[1][2] As a reactive dye, it has the capability to form covalent

bonds with hydroxyl groups present in polysaccharides under specific conditions.[1]

Additionally, interactions such as hydrogen bonding and van der Waals forces may contribute

to its binding with polysaccharide structures within the plant cell wall.[3][4] While specific

protocols for the use of Reactive Red 45 in plant cell microscopy are not widely documented,

this guide provides a comprehensive set of starting protocols and application notes based on

the chemical properties of the dye and general principles of fluorescent staining in plant

biology. These protocols are intended as a starting point for researchers to optimize for their

specific plant tissues and imaging systems.
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Data Presentation
Table 1: Chemical and Spectroscopic Properties of Reactive Red 45

Property Value Reference

Chemical Formula C₂₇H₁₉ClN₇Na₃O₁₀S₃ [2]

Molecular Weight 802.10 g/mol [2]

Color Red [2]

Predicted Excitation Max ~540-560 nm N/A

Predicted Emission Max ~600-650 nm N/A

Note: Specific excitation and emission maxima for Reactive Red 45 used as a fluorescent stain

in microscopy are not readily available in the literature. The predicted values are based on the

typical range for red fluorescent dyes.[5] Optimization of microscopy settings is highly

recommended.

Table 2: Recommended Starting Concentrations and Incubation Times for Staining

Parameter Suggested Range Notes

Dye Concentration 1 µM - 25 µM

Start with a lower

concentration to minimize

background fluorescence.[6]

Incubation Time 15 min - 60 min

Optimization is crucial; longer

times may be needed for

thicker tissues.

Staining Buffer pH 7.0 - 8.5

Alkaline conditions can

facilitate the reactive binding of

the dye.[1]

Experimental Protocols
Protocol 1: Preparation of Staining Solution
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Prepare a Stock Solution: Dissolve Reactive Red 45 powder in distilled water or a suitable

buffer (e.g., Phosphate-Buffered Saline - PBS) to create a 1 mM stock solution.

Store Properly: Store the stock solution at 4°C, protected from light. For long-term storage,

aliquots can be stored at -20°C.

Prepare Working Solution: On the day of the experiment, dilute the stock solution in the

chosen staining buffer (e.g., PBS at pH 7.4) to the desired final concentration (refer to Table

2).

Protocol 2: Staining of Plant Tissue Sections

This protocol is suitable for fixed plant tissue sections.

Fixation: Fix the plant tissue in a suitable fixative (e.g., 4% formaldehyde in PBS for 1-2

hours at room temperature).

Washing: Wash the fixed tissue three times with PBS for 10 minutes each.

Sectioning: Prepare thin sections of the tissue using a vibratome or microtome.

Staining: Immerse the tissue sections in the Reactive Red 45 working solution and incubate

for the optimized time (see Table 2) at room temperature in the dark.

Washing: Wash the stained sections three times with PBS for 5 minutes each to remove

unbound dye.

Mounting: Mount the sections on a microscope slide with an anti-fade mounting medium.

Imaging: Visualize the stained sections using a fluorescence or confocal microscope with

appropriate filter sets for red fluorescence.

Protocol 3: Whole-Mount Staining of Small Plant Samples (e.g., Seedlings, Roots)

This protocol is suitable for small, whole-mount samples.

Sample Collection: Collect fresh plant material.
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Staining: Immerse the entire sample in the Reactive Red 45 working solution. For better

penetration, a vacuum infiltration step (5-10 minutes) can be applied.[6]

Incubation: Incubate for the optimized time at room temperature in the dark.

Washing: Wash the samples three times with the staining buffer.

Mounting: Mount the sample on a microscope slide in a drop of the buffer or mounting

medium.

Imaging: Proceed with fluorescence or confocal microscopy.

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1210583/docs?utm_src=pdf-body#application-notes-and-protocols-visualizing-polysaccharides-in-plant-cells-with-reactive-red-45
https://pmc.ncbi.nlm.nih.gov/articles/PMC4623088/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Sample Handling

Staining

Visualization

Prepare Reactive Red 45
Stock Solution (1 mM)

Prepare Working Solution
(1-25 µM in Buffer)

Collect and Fix
Plant Tissue

Wash Tissue

Section Tissue (Optional)

Incubate in Staining Solution
(15-60 min)

Wash to Remove
Excess Dye

Mount Sample

Image with Fluorescence
Microscope

Click to download full resolution via product page

Caption: Experimental workflow for visualizing plant cell polysaccharides.
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Caption: Putative binding mechanism of Reactive Red 45 to polysaccharides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1210583/docs#application-notes-and-
protocols-visualizing-polysaccharides-in-plant-cells-with-reactive-red-45]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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